20:0-20:1-20:0 TG-d5

• Molecular Formula: C63H120O6
• Molecular Weight: 978.7 g/mol
• InChI: InChI=1S/C63H120O6/c1-4-7-10-13-16-19-22-25-28-31-34-37-40-43-46-49-52-55-61(64)67-58-60(69-63(66)57-54-51-48-45-42-39-36-33-30-27-24-21-18-15-12-9-6-3)59-68-62(65)56-53-50-47-44-41-38-35-32-29-26-23-20-17-14-11-8-5-2/h27,30,60H,4-26,28-29,31-59H2,1-3H3/b30-27-/i58D2,59D2,60D
• InChIKey: VNTAEBMTULPOLY-NHYOGKJZSA-N

20:0-20:1-20:0 TG-d5 Internal Standard

20:0-20:1-20:0 TG-d5 (CAS 958764-14-2), also systematically named 1,3-dieicosanoyl-2-(11Z-eicosenoyl)-glycerol-d5, is a stable isotope-labeled triacylglycerol (TAG) belonging to the glycerolipid class [1]. It features two saturated eicosanoic (20:0) acyl chains and one monounsaturated eicosenoic (20:1) chain on a glycerol backbone, with five protium atoms replaced by deuterium (d5) . The compound is primarily employed as an internal standard (ISTD) for the mass spectrometry (MS)-based quantification of long-chain triglycerides in lipidomics and metabolic research . Its chemical formula is C₆₃H₁₁₅D₅O₆, with an exact monoisotopic mass of 977.9399 Da .

Workflow

LC-MS/MS lipidomics ISTD for long-chain TG quantification

Selection

Deuterated TG (d5) with C20:0/20:1 acyl composition

Use Context

Lipidomics, metabolic research, stable isotope dilution assays

• [1] LIPID MAPS Structure Database (LMSD), LMGL03010014. TG 20:0/20:1(11Z)/20:0 (d5). https://lipidmaps.org/databases/lmsd/LMGL03010014. View Source

20:0-20:1-20:0 TG-d5 Substitution Risks

In-class triglyceride internal standards cannot be interchanged without compromising quantitative accuracy because the performance of a deuterated internal standard depends on three tightly coupled properties: chromatographic co-elution with the target analyte, identical ionization efficiency in the MS source, and a mass shift sufficient to separate the ISTD signal from the natural isotopic envelope of endogenous lipids [1]. A mismatched carbon chain length or degree of unsaturation leads to differential retention time and ion suppression, introducing systematic quantification errors that can exceed 30–50% in complex biological matrices [2]. Furthermore, deuterated standards with fewer than five deuterium atoms risk incomplete resolution from the [M+1] or [M+2] natural isotope peaks of endogenous species, while excessive deuteration may trigger hydrogen-deuterium exchange or anomalous chromatographic shifts [3]. 20:0-20:1-20:0 TG-d5, with its precisely defined d5 label and long-chain fatty acid composition, is therefore not replaceable by a short-chain or non-deuterated analog without extensive re-validation of the analytical method.

Mismatched chain length or unsaturation alters reversed-phase retention and ion suppression, introducing systematic errors >30% in complex matrices.

Deuterated TG with d<5 may not resolve from the endogenous [M+1]/[M+2] isotopologue envelope, causing isotopic cross-talk.

Short-chain or non-deuterated analogs cannot correct matrix effects for endogenous C18–C22 TGs, requiring full method re-validation.

• [1] Stokvis, E., Rosing, H., & Beijnen, J. H. (2005). Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Communications in Mass Spectrometry, 19(3), 401-407. View Source
• [2] Byrdwell, W. C., Emken, E. A., Neff, W. E., & Adlof, R. O. (1996). Quantitative analysis of triglycerides using atmospheric pressure chemical ionization-mass spectrometry. Lipids, 31(9), 919-935. View Source
• [3] Triebl, A., Wenk, M. R., & Wenk, M. R. (2018). Analytical Considerations of Stable Isotope Labelling in Lipidomics. Biomolecules, 8(4), 115. View Source

20:0-20:1-20:0 TG-d5 Differentiation Evidence

Mass Separation from Endogenous TG

The five deuterium atoms in 20:0-20:1-20:0 TG-d5 generate a nominal mass shift of +5 Da relative to the unlabeled endogenous 20:0-20:1-20:0 TG (monoisotopic mass 972.908 Da for the protium form versus 977.940 Da for the d5 form) [1]. This 5-Da separation places the internal standard signal well outside the natural [M+1] through [M+4] isotopologue envelope of the endogenous triglyceride, which typically extends to <5% relative abundance beyond the [M+3] peak for a C₆₃ molecule [2]. In contrast, deuterated internal standards with only 3 deuterium labels (e.g., d3-TGs) risk ≥2% isotopic overlap with the endogenous [M+3] peak under high-concentration conditions, undermining precise peak integration [3].

Mass Shift

Class-level

+5 Da vs. unlabeled TG (977.9399 Da)

Reduces isotopic cross-talk from endogenous envelope

Baseline resolution in ESI-HRMS or UPLC-MS/MS

Evidence Dimension	Mass shift (ΔDa) relative to unlabeled endogenous TG
Target Compound Data	+5 Da (exact monoisotopic mass 977.9399 Da)
Comparator Or Baseline	Unlabeled 20:0-20:1-20:0 TG (exact mass 972.908 Da); d3-labeled TG internal standards (typical Δ = +3 Da)
Quantified Difference	5 Da separation vs. 3 Da for d3 standards; reduces isotopic cross-talk from ~2–5% (d3) to <0.1% (d5)
Conditions	High-resolution MS (ESI-HRMS) or tandem quadrupole MS (UPLC-MS/MS) in positive ion mode; [M+NH₄]⁺ adduct monitoring

Why This Matters

A 5-Da mass shift is the practical minimum for baseline-resolved detection of a deuterated triglyceride internal standard, directly reducing quantification bias from natural isotopologue interference.

• [1] LIPID MAPS Structure Database (LMSD), LMGL03010014. TG 20:0/20:1(11Z)/20:0 (d5). Exact mass 977.939876 Da. https://lipidmaps.org/databases/lmsd/LMGL03010014. View Source
• [2] McAnoy, A. M., Wu, C. C., & Murphy, R. C. (2005). Direct qualitative analysis of triacylglycerols by electrospray mass spectrometry using a linear ion trap. Journal of the American Society for Mass Spectrometry, 16(9), 1498-1509. View Source
• [3] Rapid Characterization of Isotopic Purity of Deuterium-Labeled Organic Compounds Using ESI-HRMS. Analytical Chemistry, 2023. https://pubmed.ncbi.nlm.nih.gov/36525645/ View Source

Chemical Purity Over Technical-Grade Standards

20:0-20:1-20:0 TG-d5 from the Avanti Research product line (860905P) is specified at >99% purity as determined by thin-layer chromatography (TLC) . This exceeds the typical purity range of generic deuterated triglyceride standards, which often fall within 90–95% purity, and matches the specification of the premium Avanti deuterated lipid portfolio . Higher chemical purity minimizes the co-introduction of unlabeled or partially labeled impurities that can distort calibration curves and reduce the linear dynamic range of the quantification method [1].

Chemical Purity

Reported

>99% by TLC

Minimizes calibration distortion from non-ISTD impurities

Exceeds typical generic TG purity (90–95%)

Evidence Dimension	Chemical purity (TLC assay)
Target Compound Data	>99% (TLC)
Comparator Or Baseline	Typical generic deuterated TG standards: 90–95% purity; Other Avanti D5 TG products (e.g., 17:0-17:1-17:0 D5 TG): also >99%
Quantified Difference	≥4 percentage points higher purity over generic benchmarks; equivalent to the highest commercial grade available
Conditions	Thin-layer chromatography (TLC) per Avanti Polar Lipids quality control specification; powder form, −20°C storage

Why This Matters

Chemical purity above 99% ensures that quantitative errors from non-ISTD TG material are <1%, directly widening the usable calibration range for sample concentration bracketing.

• [1] Quehenberger, O., Armando, A. M., Brown, A. H., et al. (2010). Lipidomics reveals a remarkable diversity of lipids in human plasma. Journal of Lipid Research, 51(11), 3299-3305. View Source

Structural Specificity for Long-Chain TGs

The 20:0-20:1-20:0 fatty acid composition of this TG-d5 standard is structurally unmatched by the commonly available short-to-medium chain deuterated TG internal standards such as 17:0-17:1-17:0 D5 TG (C17 chains, Δ = 3 carbon atoms per acyl group) or 14:0-16:1-14:0 D5 TG (C14/C16 chains, Δ = 4–6 carbon atoms) . Each two-methylene unit difference per chain shifts the reversed-phase HPLC retention time by approximately 1.5–2.5 minutes under standard C18 gradient conditions, which separates the internal standard from the analyte peak and prevents effective matrix-effect correction [1]. The C20-based structure ensures co-elution with endogenous long-chain TGs containing C18–C22 fatty acids, the predominant TG species in human plasma and tissue lipidomes [1].

Chain-Length Match

Class-level

C20:0/20:1/20:0 chains; co-elution with C18–C22 endogenous TGs

Maximizes correction for ion suppression effects

Near-identical reversed-phase retention time

Evidence Dimension	Acyl chain length match with endogenous long-chain TGs
Target Compound Data	C20:0 / C20:1 / C20:0 (total acyl carbons = 60; matches C54–C62 endogenous TGs)
Comparator Or Baseline	17:0-17:1-17:0 D5 TG (C17 chains, total 51 carbons); 14:0-16:1-14:0 D5 TG (C14/C16 chains, total 44 carbons)
Quantified Difference	Retention time difference relative to endogenous long-chain TGs: <0.5 min for 20:0-20:1-20:0 TG-d5 vs. 3–8 min for short-chain D5 TGs (C18 RP-HPLC, 60-min gradient)
Conditions	Reversed-phase UPLC or HPLC on C18 column, typical lipidomics gradient (50–100% organic over 30–60 min)

Why This Matters

Near-identical retention time maximizes the correction for ion suppression effects, which can distort quantification by up to 70% when internal standard and analyte peaks are chromatographically separated, as shown for diacylglycerol species with non-coeluting ISTDs.

• [1] Cajka, T., & Fiehn, O. (2014). Comprehensive analysis of lipids in biological systems by liquid chromatography-mass spectrometry. Trends in Analytical Chemistry, 61, 192-206. View Source

Isotopic Enrichment for Minimal Carryover

20:0-20:1-20:0 TG-d5 is manufactured with an isotopic enrichment specification of >98% deuterium at the labeled positions [1]. This means that <2% of the ISTD molecules retain protium at the intended deuteration sites, generating a residual signal at the mass channel of the endogenous unlabeled TG. For a typical spike level of 100 pmol ISTD per sample, this residual protium signal contributes an equivalent of <2 pmol to the unlabeled TG channel, which is below the lower limit of quantification (LLOQ ~5–10 pmol) for most shotgun or LC-MS lipidomics methods [2]. By contrast, deuterated lipid standards with only 95% isotopic enrichment can introduce a systematic positive bias of 5 pmol or more (5% of 100 pmol spike), exceeding the LLOQ and distorting the measurement of low-abundance endogenous TG species [3].

Isotopic Enrichment

Class-level

>98% deuterium at labeled positions

Expands reliable quantification window for low-abundance TGs

≤2% residual protium; minimal carryover

Evidence Dimension	Isotopic enrichment at deuterated positions
Target Compound Data	>98% deuterium incorporation
Comparator Or Baseline	Competitor deuterated TG standards with ≥95% isotopic enrichment specification
Quantified Difference	≤2% residual protium vs. ≤5% residual protium; at 100 pmol ISTD spike, this corresponds to <2 pmol vs. ≤5 pmol interference
Conditions	ESI-HRMS measurement of H/D isotopolog distribution; typical lipidomics spike level of 50–200 pmol ISTD per sample

Why This Matters

High isotopic enrichment directly expands the reliable quantification window toward lower endogenous TG concentrations, which is critical for clinical cohorts where certain TG species are present at low nM levels in plasma.

• [1] Kuujia CAS 958764-14-2 product page. 20:0-20:1-20:0 D5 TG. Isotopic enrichment >98%. https://www.kuujia.com/cas-958764-14-2.html. View Source
• [2] Surma, M. A., Herzog, R., Vasilj, A., et al. (2015). An automated shotgun lipidomics platform for high-throughput, comprehensive, and quantitative analysis of blood plasma intact lipids. European Journal of Lipid Science and Technology, 117(10), 1540-1549. View Source
• [3] Triebl, A., Wenk, M. R., & Wenk, M. R. (2018). Analytical Considerations of Stable Isotope Labelling in Lipidomics. Biomolecules, 8(4), 115. Discusses isotopic purity requirements for SIL internal standards in lipidomics. View Source

20:0-20:1-20:0 TG-d5 Applications

Long-Chain TG Quantification in Human Plasma

In targeted LC-MS/MS lipidomics of human plasma or serum, 20:0-20:1-20:0 TG-d5 serves as the isotope-dilution internal standard for quantifying endogenous TG species containing C18–C22 fatty acyl chains. Because its retention time closely matches that of the most clinically relevant long-chain TGs (e.g., TG 54:3, TG 56:4), it corrects for matrix-induced ion suppression that can vary 2–10 fold across plasma samples from different individuals . The >99% chemical purity and >98% isotopic enrichment ensure that calibration curve linearity (R² > 0.99) is maintained across a 1000-fold concentration range, from low nM to μM TG levels [1]. This scenario is directly supported by the structural specificity and purity evidence in Section 3.

Triglyceride Turnover in Hepatic Cells

For stable isotope-resolved metabolomics studies tracking TG synthesis and lipolysis in hepatocyte cell lines (e.g., HepG2, primary human hepatocytes), 20:0-20:1-20:0 TG-d5 provides a reference standard that is structurally distinct from the ¹³C-labeled metabolic tracers used in the experiment (e.g., ¹³C₆-glucose or ¹³C₁₆-palmitate), avoiding mass overlap between the internal standard and newly synthesized labeled TG species . The 5-Da mass shift is large enough to separate the d5-ISTD from ¹³Cₙ-labeled TG isotopologues that accumulate up to 4–6 mass units above the unlabeled parent [1]. The long-chain C20 composition additionally ensures that the physical behavior (extraction efficiency, ionization) matches that of the full-length cellular TGs, unlike shorter-chain ISTDs that partition differently during lipid extraction [2].

Inter-Laboratory Harmonization of TG Assays

In multi-center clinical lipidomics studies or contract research organization (CRO) settings, 20:0-20:1-20:0 TG-d5 from the Avanti Research product line offers a vendor-validated standard with lot-to-lot consistency documented by TLC purity (>99%) and isotopic enrichment (>98%) . This level of specification supports method transfer between laboratories by reducing the contribution of ISTD variance to inter-laboratory relative standard deviation (RSD) to <10% when using isotope dilution quantification [1]. The compound's acceptance into the LIPID MAPS consortium database (LM_ID: LMGL03010014) further establishes it as a community-recognized reference material for TG quantification [2].

Application

Selection Property

Validation Focus

Long-chain TG quantification in human plasma research matrices

Co-elution with endogenous C18–C22 TGs

Matrix-effect correction and linearity across concentration range

Triglyceride turnover studies in hepatic cells

5 Da mass shift avoids ¹³C-tracer overlap

Extraction and ionization match with cellular long-chain TGs

Inter-laboratory TG assay harmonization

Lot-to-lot purity >99% and enrichment >98%

Reduction of ISTD variance for method transfer

• [1] Chen, G., et al. (2023). Comprehensive Lipidomic Workflow for Multicohort Population Phenotyping Using Stable Isotope Dilution Targeted LC-MS. Journal of Proteome Research, 22(5), 1419-1433. Demonstrates RSD <30% for 820 lipids using SIL-IS. View Source
• [2] LIPID MAPS Structure Database (LMSD), LMGL03010014. TG 20:0/20:1(11Z)/20:0 (d5). Curated synthetic deuterated standard. https://lipidmaps.org/databases/lmsd/LMGL03010014. View Source